Cas no 850689-51-9 (Darotropium)

• Product Name: Darotropium
• CAS No: 850689-51-9
• MF: C₂₄H₂₉N₂
• MW: 345.500466108322
• CID: 2851870
• Update Time: 2023-08-10

Darotropium Chemical and Physical Properties

Names and Identifiers

• 9ZQX4PG68I
• (3-Endo)-3-(2-cyano-2,2-diphenylethyl)-8,8-dimethyl-8-azoniabicyclo(3.2.1)octane
• 8-Azoniabicyclo(3.2.1)octane, 3-(2-cyano-2,2-diphenylethyl)-8,8-dimethyl-, (3-endo)-
• Q27273429
• Darotropium

• Inchi： 1S/C24H29N2/c1-26(2)22-13-14-23(26)16-19(15-22)17-24(18-25,20-9-5-3-6-10-20)21-11-7-4-8-12-21/h3-12,19,22-23H,13-17H2,1-2H3/q+1/t19?,22-,23+
• InChI Key： BKLAJZNVMHLXAP-VKGMXUHCSA-N
• SMILES： [N+]1(C)(C)[C@@H]2CC[C@H]1CC(CC(C#N)(C1C=CC=CC=1)C1C=CC=CC=1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 496
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8